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Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976

For Researchers, Scientists, and Drug Development Professionals

PF-06380101 is a potent synthetic analogue of the natural antimitotic agent dolastatin 10.[1][2]
As a member of the auristatin family of peptide toxins, it exerts its cytotoxic effects by inhibiting
tubulin polymerization, a critical process for cell division.[3][4] This guide provides a
comparative analysis of the potency of PF-06380101 against other microtubule-destabilizing
agents, supported by experimental data and detailed methodologies.

Potency Comparison of Microtubule Inhibitors

The inhibitory concentration 50 (IC50) and growth inhibition 50 (GI150) values are key metrics
for assessing the potency of a compound. The following table summarizes the available data
for PF-06380101 and other well-characterized microtubule inhibitors. Lower values indicate
higher potency.
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Compound .
Compound Target/Assay IC50 / GI50 Cell Line(s)
Class
o ] ) BT-474 (Human
Auristatin Cell Proliferation
PF-06380101 0.26 nM breast
Analogue (GI50) ]
carcinoma)
MDA-MB-361
Cell Proliferation
0.19 nM (Human breast
(GI50) _
carcinoma)
] ] NCI-N87 (Human
Cell Proliferation ]
0.31 nM gastric
(GI50) _
carcinoma)
Monomethyl Tubulin
Auristatin Auristatin E Polymerization ~2-4 nM Cell-free
(MMAE) (IC50)
BxPC-3, PSN-1,
) ] Capan-1, Panc-1
Cell Proliferation
0.97-1.16 nM (Human
(IC50) .
pancreatic
cancer)[5]
Monomethyl Tubulin
Auristatin F Polymerization Potent inhibitor Cell-free[3][6]
(MMAF) (IC50)
] ] Karpas 299,
Cell Proliferation
105 - 257 nM H3396, 786-0,
(IC50) :
Caki-1[7]
Tubulin » )
) ) o Purified tubulin[1]
Dolastatin Dolastatin 10 Polymerization 1.2 uM ]
(IC50)
Cell Proliferation L1210 (Murine
0.5 nM _
(IC50) leukemia)[1][8]
Vinca Alkaloid Vinblastine Tubulin 1.5uM Purified tubulin[1]

Polymerization

(8]
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(IC50)

Tubulin - _
o Purified tubulin[9]
Polymerization 0.54 uM

[10]
(IC50)
Tubulin -~ _
. . L Purified tubulin[9]
Vinorelbine Polymerization 0.80 uM [10]
(IC50)
Tubulin B _
: . L Purified tubulin[9]
Vinflunine Polymerization 1.2 uM [10]
(IC50)

Note: Direct IC50 values for PF-06380101 on tubulin polymerization are not publicly available.
However, its low nanomolar GI50 values in cancer cell lines strongly suggest potent inhibition
of its primary target.

Mechanism of Action: Disruption of Microtubule
Dynamics

PF-06380101, like other auristatins and vinca alkaloids, targets the tubulin protein, the
fundamental building block of microtubules. By binding to tubulin dimers, these agents prevent
their polymerization into microtubules. This disruption of microtubule dynamics has profound
consequences for the cell, particularly during mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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